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4-Methoxy estrone 4-Methoxy estrone 4-methoxyestrone is a 17-oxo steroid that is estrone in which the hydrogen at position 4 has been replaced by a methoxy group. It has a role as an estrogen, a human metabolite, a genotoxin and a biomarker. It is a 17-oxo steroid, a 3-hydroxy steroid, an aromatic ether and a member of phenols. It derives from an estrone.
Brand Name: Vulcanchem
CAS No.: 58562-33-7
VCID: VC0195173
InChI: InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1
SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol

4-Methoxy estrone

CAS No.: 58562-33-7

Impurities

VCID: VC0195173

Molecular Formula: C19H24O3

Molecular Weight: 300.4 g/mol

Purity: > 95%

4-Methoxy estrone - 58562-33-7

CAS No. 58562-33-7
Product Name 4-Methoxy estrone
Molecular Formula C19H24O3
Molecular Weight 300.4 g/mol
IUPAC Name (8R,9S,13S,14S)-3-hydroxy-4-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1
Standard InChIKey PUEXVLNGOBYUEW-BFDPJXHCSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4OC)O
SMILES CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O
Canonical SMILES CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O
Appearance White Solid
Melting Point 223-225 °C
Description 4-methoxyestrone is a 17-oxo steroid that is estrone in which the hydrogen at position 4 has been replaced by a methoxy group. It has a role as an estrogen, a human metabolite, a genotoxin and a biomarker. It is a 17-oxo steroid, a 3-hydroxy steroid, an aromatic ether and a member of phenols. It derives from an estrone.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 3-Hydroxy-4-methoxyestra-1,3,5(10)-trien-17-one;
PubChem Compound 194066
Last Modified Nov 11 2021
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